Article classification
Catalysts and Inorganic Chemicals
Solvents and Organic Chemicals
Natural Products and Extracts
Material Chemicals
Other
Pharmaceutical and Biochemical Products
Pesticide Chemicals
Catalysts
Inorganic Compounds
Organic Solvents
Organic Compounds
Pharmaceutical Active Ingredients
Pharmaceutical Intermediates
Pharmaceutical Impurities
Medicinal Building Blocks
Medical
Pesticide Active Ingredients
Pesticide Intermediates
Pesticides
Fertilizers
Plant Extracts
Animal Extracts
Natural Pigments
Natural Toxins
Flavors and Fragrances
High Polymer Materials
Colorants and Pigments
Paints and Varnishes
Electrical Materials
Chemical Reagents
Chemical additives
Element
Article List
-
Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-: A Novel Compound in Chemical BiopharmaceuticalsIn the rapidly evolving landscape of chemical biopharmaceuticals, the discovery of novel natural product analogs continues to drive innovation in drug development. Among the recent advancements, a triterpenoid compound with the systematic name Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)- (hereafter referred to as "Compound L") has emerged as a molecule of significant...
-
A Novel Compound: (3β,7β,12β,20Z)-3,7,12-trihydroxy-11,15,23-trioxo-lanost-8,20-dien-26-oic Acid Isolation and CharacterizationThis article presents a comprehensive exploration of the isolation, structural elucidation, and bioactivity assessment of a newly identified triterpenoid compound, (3β,7β,12β,20Z)-3,7,12-trihydroxy-11,15,23-trioxo-lanost-8,20-dien-26-oic acid. This molecule represents a significant advancement in natural product chemistry and biomedicine, offering a unique chemical scaffold for drug discovery. The...
-
Dihydromollugin-Based Chemical Biopharmaceuticals: A Novel Approach in Medicinal ChemistryIn the ever-evolving landscape of medicinal chemistry, the search for novel scaffolds with potent biological activity and favorable pharmacokinetic profiles remains paramount. Dihydromollugin, a naturally occurring dihydroisocoumarin derivative isolated from the roots of various Rubia species (notably Rubia cordifolia ), has recently emerged as a promising lead compound. Historically known for its...
-
Dihydromollugin-Based Chemical Biopharmaceuticals: A Novel Approach in Medicinal ChemistryIn the ever-evolving landscape of medicinal chemistry, the search for novel scaffolds with potent biological activity and favorable pharmacokinetic profiles remains paramount. Dihydromollugin, a naturally occurring dihydroisocoumarin derivative isolated from the roots of various Rubia species (notably Rubia cordifolia ), has recently emerged as a promising lead compound. Historically known for its...
-
Cinobufaginol: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural product derivatives continue to offer unprecedented opportunities for drug discovery. Among these, Cinobufaginol has emerged as a striking candidate, drawing attention from medicinal chemists, pharmacologists, and biomedical researchers. Derived from the traditional Chinese medicine secretion of the Bufo bufo gargarizans toad, this...
-
The Therapeutic Potential of 12-Hydroxyganoderic Acid D in BiopharmaceuticalsIn the evolving landscape of biopharmaceuticals, natural triterpenoids derived from medicinal mushrooms—particularly the Ganoderma lucidum (Reishi) species—have garnered significant attention for their potent biological activities. Among these, 12-Hydroxyganoderic Acid D (12-HGA-D) stands out as a chemically distinct and biologically potent molecule. While many ganoderic acids have been studied...
-
The Therapeutic Potential of 12-Hydroxyganoderic Acid D in BiopharmaceuticalsIn the evolving landscape of biopharmaceuticals, natural triterpenoids derived from medicinal mushrooms—particularly the Ganoderma lucidum (Reishi) species—have garnered significant attention for their potent biological activities. Among these, 12-Hydroxyganoderic Acid D (12-HGA-D) stands out as a chemically distinct and biologically potent molecule. While many ganoderic acids have been studied...
-
Cinobufaginol: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural product derivatives continue to offer unprecedented opportunities for drug discovery. Among these, Cinobufaginol has emerged as a striking candidate, drawing attention from medicinal chemists, pharmacologists, and biomedical researchers. Derived from the traditional Chinese medicine secretion of the Bufo bufo gargarizans toad, this...
-
Ganoderic Acid N: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural products continue to serve as invaluable sources of novel therapeutic agents. Among these, triterpenoids derived from the medicinal mushroom Ganoderma lucidum (Reishi) have garnered significant attention due to their diverse pharmacological activities. This article explores Ganoderic Acid N (GA-N) , a lanostane-type triterpenoid...
-
Ganoderic Acid N: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural products continue to serve as invaluable sources of novel therapeutic agents. Among these, triterpenoids derived from the medicinal mushroom Ganoderma lucidum (Reishi) have garnered significant attention due to their diverse pharmacological activities. This article explores Ganoderic Acid N (GA-N) , a lanostane-type triterpenoid...
Recommended articles
-
Solubility Enhancements and Pharmaceutical Applications of 15-Crown-5 ComplexesSolubility Enhancements and Pharmaceutical Applications of 15-Crown-5 Complexes Introduction to Solubility Enhancements with 15-Crown-5 Complexes The field of pharmaceutical chemistry is constantly evolving, driven by the need for more effective and efficient drug delivery systems. One significant advancement in this area involves the use of crown ether complexes, particularly 15-crown-5 ethers,...
-
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
-
Nandrolone Phenylpropionate: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsNandrolone phenylpropionate (NPP) is an esterified derivative of the anabolic steroid nandrolone, characterized by the addition of a phenylpropionate ester chain at the 17β-hydroxyl position. This structural modification significantly alters its pharmacokinetic profile compared to nandrolone decanoate, resulting in faster absorption and shorter duration of action. First developed in the 1950s, NPP...
-
Epoxypropoxypropyl-Terminated Polyphenyl Methylsiloxanes: A Novel Class of Chemicals in Biopharmaceutical ApplicationsEpoxypropoxypropyl-terminated polyphenyl methylsiloxanes represent a cutting-edge advancement in functional silicone chemistry with transformative potential for biopharmaceutical applications. These hybrid polymers combine the exceptional thermal stability, chemical inertness, and flexibility of traditional silicones with highly reactive epoxy termini that enable covalent bonding to biological...
